Cas no 2229160-45-4 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 2229160-45-4
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5867572
• PubChem ID: 165651627
• Update Time: 2025-10-18

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid
• EN300-1731222
• 2229160-45-4

• Inchi： 1S/C12H20N2O2/c1-6-8(11(15)16)9-7-14(5)13-10(9)12(2,3)4/h7-8H,6H2,1-5H3,(H,15,16)
• InChI Key： BIUCRXPSFDRUIG-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1=CN(C)N=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid

Professional Introduction to 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic Acid (CAS No. 2229160-45-4)

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid, with the chemical identifier CAS No. 2229160-45-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a methyl substituent on the pyrazole ring, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The synthesis of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid involves a series of well-defined chemical reactions that highlight the importance of precision and expertise in organic synthesis. The process typically begins with the preparation of the pyrazole core, which is then functionalized to introduce the butanoic acid moiety. The incorporation of the 3-tert-butyl and 1-methyl groups requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these modifications efficiently.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. The structural motif of pyrazole is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid may enhance its binding affinity to biological targets, making it a valuable scaffold for drug discovery. Preliminary studies have suggested that this compound may interact with enzymes and receptors involved in critical cellular pathways.

One of the most compelling aspects of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid is its potential application in modulating inflammatory responses. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. The ability of this compound to interact with inflammatory mediators has been investigated in vitro, where it has shown promising results in reducing pro-inflammatory cytokine production. These findings align with recent research indicating that pyrazole derivatives can serve as effective anti-inflammatory agents.

The role of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butanoic acid in cancer research is another area of significant interest. Cancer cells often exhibit altered metabolic pathways and signaling cascades that contribute to their uncontrolled growth and survival. By targeting these pathways, compounds like this one can inhibit tumor progression and induce apoptosis. Preliminary experiments have demonstrated that this molecule can disrupt key signaling pathways involved in cancer cell proliferation, such as the PI3K/Akt pathway. Further studies are needed to elucidate its mechanism of action and optimize its therapeutic potential.

The development of novel drug candidates requires a comprehensive understanding of their pharmacokinetic properties. 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-ybutoic acid has been subjected to various pharmacokinetic studies to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into how the compound behaves within the body and have informed strategies for optimizing its bioavailability. For instance, modifications to the molecular structure may enhance its solubility and improve its oral bioavailability, making it more suitable for clinical applications.

The safety profile of 2-(3-tert-butyl-ybutoic acid is another critical consideration in drug development. Preclinical toxicology studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies have revealed that the compound exhibits low toxicity at moderate doses but may cause adverse effects at higher concentrations. Understanding these safety parameters is essential for designing clinical trials that ensure patient well-being while maximizing therapeutic benefits.

The integration of computational methods into drug discovery has significantly accelerated the development process for compounds like 2-(3-ybutoic acid). Molecular modeling techniques have been used to predict how this molecule interacts with biological targets at the atomic level. These simulations have helped researchers identify key binding sites and optimize the compound's structure for better efficacy. By leveraging computational tools alongside traditional experimental approaches, scientists can more efficiently navigate the complex landscape of drug development.

The future prospects for 2-(3-ybutoic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential use in treating neurodegenerative diseases, where inflammation and oxidative stress play significant roles in disease progression. Additionally, studies are being conducted to evaluate its efficacy against infectious diseases caused by bacteria and viruses. The versatility of this compound makes it a valuable tool for addressing multiple health challenges simultaneously.

In conclusion, 2-(3-ybutoic acid (CAS No. 2229160-yb454) represents a significant advancement in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in modulating inflammatory responses and inhibiting cancer cell proliferation highlight its therapeutic promise. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to make meaningful contributions to human health and well-being.